Cas no 391886-53-6 (N-{4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide)

• Product Name: N-{4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide
• CAS No: 391886-53-6
• MF: C₁₆H₁₂BrN₅O₃S
• MW: 434.26718044281
• CID: 6047382
• PubChem ID: 5103692
• Update Time: 2025-07-08

N-{4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide
• Benzamide, N-[[4-(4-bromophenyl)-4,5-dihydro-5-thioxo-1H-1,2,4-triazol-3-yl]methyl]-4-nitro-
• N-[[4-(4-bromophenyl)-5-sulfanylidene-1H-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide
• F0475-0066
• AKOS024578550
• N-{[4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-yl]methyl}-4-nitrobenzamide
• N-((4-(4-bromophenyl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)methyl)-4-nitrobenzamide
• 391886-53-6

• Inchi： 1S/C16H12BrN5O3S/c17-11-3-7-12(8-4-11)21-14(19-20-16(21)26)9-18-15(23)10-1-5-13(6-2-10)22(24)25/h1-8H,9H2,(H,18,23)(H,20,26)
• InChI Key： PRYUTOBBVZLKQV-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(Br)C=C2)C(=S)NN=1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 432.98442g/mol
• Monoisotopic Mass: 432.98442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• pka: 4.90±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide

N-{4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide: A Comprehensive Overview

The compound with CAS No. 391886-53-6, known as N-{4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a 1H-1,2,4-triazole ring system substituted with a 4-bromophenyl group and a sulfanylidene moiety. The presence of the 4-nitrobenzamide group further enhances its functional versatility.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceutical agents. The triazole ring system is known for its stability and ability to form hydrogen bonds, making it an attractive component in drug design. The 4-bromophenyl group introduces electronic diversity, while the sulfanylidene moiety contributes to the compound's reactivity and potential for further functionalization. These features collectively make this compound a valuable building block in organic synthesis.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The nitrobenzamide group is particularly significant in this context, as it has been shown to exhibit potent radical scavenging activity. Recent findings suggest that this compound could serve as a precursor for novel drugs targeting oxidative stress-related diseases.

In addition to its pharmaceutical applications, N-{4-(4-bromophenyl)-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide has shown promise in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technology. Recent advancements in green chemistry have also highlighted its potential as an eco-friendly alternative to traditional catalysts.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the triazole ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

From a structural perspective, the compound's stability is attributed to its rigid triazole framework and the electron-withdrawing effects of both the bromine and nitro groups. These characteristics not only enhance its chemical stability but also make it resistant to degradation under various environmental conditions. This property is particularly advantageous in applications where long-term stability is required.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the sulfanylidene group plays a critical role in modulating the compound's reactivity. This understanding has paved the way for new strategies in tailoring its properties for specific applications.

In conclusion, N-{4-(4-bromophenyl)}-5-sulfanylidene-4,5-dihydro-1H-1,2,4-triazol-3-ylmethyl}-4-nitrobenzamide stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.